Cas no 2228773-65-5 (2-(3-bromo-5-nitrophenyl)acetaldehyde)

• Product Name: 2-(3-bromo-5-nitrophenyl)acetaldehyde
• CAS No: 2228773-65-5
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5899505
• PubChem ID: 165636430
• Update Time: 2025-05-25

2-(3-bromo-5-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-nitrophenyl)acetaldehyde
• EN300-2002061
• 2228773-65-5

• Inchi： 1S/C8H6BrNO3/c9-7-3-6(1-2-11)4-8(5-7)10(12)13/h2-5H,1H2
• InChI Key： ZKOOZVIEYUPETE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(3-bromo-5-nitrophenyl)acetaldehyde

2-(3-Bromo-5-Nitrophenyl)Acetaldehyde: A Comprehensive Overview

2-(3-Bromo-5-Nitrophenyl)Acetaldehyde, identified by the CAS number 2228773-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a bromine atom at the 3-position and a nitro group at the 5-position on the phenyl ring, has garnered attention due to its potential applications in drug discovery and chemical synthesis.

The molecular structure of 2-(3-Bromo-5-Nitrophenyl)Acetaldehyde consists of a benzene ring substituted with bromine and nitro groups, along with an acetaldehyde moiety. This arrangement imparts distinct electronic properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties.

One of the most notable aspects of this compound is its reactivity under different reaction conditions. Researchers have explored its behavior in nucleophilic additions, reductions, and coupling reactions. For instance, the presence of the nitro group at the 5-position facilitates selective reduction to form an amino derivative, which has been shown to exhibit potent cytotoxic activity against cancer cell lines. These findings underscore the importance of 2-(3-Bromo-5-Nitrophenyl)Acetaldehyde as a precursor in medicinal chemistry.

In terms of synthesis, several methods have been developed to prepare 2-(3-Bromo-5-Nitrophenyl)Acetaldehyde. One common approach involves the alkylation of bromonitrobenzene derivatives using appropriate aldehydes under acidic or basic conditions. Another method employs Friedel-Crafts acylation followed by reduction to yield the desired product. The choice of synthetic pathway depends on factors such as yield, purity, and scalability.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated that it possesses moderate inhibitory effects on certain enzymes associated with inflammation and cancer progression. Additionally, preliminary animal studies suggest that it may exhibit anti-proliferative effects without significant toxicity to normal cells. These results are promising and warrant further investigation into its therapeutic potential.

From an environmental perspective, understanding the fate and toxicity of 2-(3-Bromo-5-Nitrophenyl)Acetaldehyde is crucial for its safe handling and disposal. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, its potential bioaccumulation in organisms remains an area requiring further research.

In conclusion, 2-(3-Bromo-5-Nitrophenyl)Acetaldehyde is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing medical science.